Cas no 1353945-77-3 (N-[4-(Acetyl-isopropyl-amino)-cyclohexyl]-2-amino-acetamide)

• Product Name: N-[4-(Acetyl-isopropyl-amino)-cyclohexyl]-2-amino-acetamide
• CAS No: 1353945-77-3
• MF: C₁₃H₂₅N₃O₂
• MW: 255.356503248215
• CID: 2163399
• Update Time: 2025-05-24

N-[4-(Acetyl-isopropyl-amino)-cyclohexyl]-2-amino-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(acetyl-isopropyl-amino)-cyclohexyl]-2-amino-acetamide
• (1R,4R)-N-[4-(Acetyl-isopropyl-amino)-cyclohexyl]-2-amino-acetamide
• 2-Amino-N-(4-(N-isopropylacetamido)cyclohexyl)acetamide
• AM92214
• AM101880
• N-[4-(acetylisopropylamino)cyclohexyl]-2-aminoacetamide
• N-{trans-4-[Acetyl(isopropyl)amino]cyclohexyl}glycinamide
• (1R,4R)-N-[4-(acetylisopropylamino)cyclohexyl]-2-aminoacetamide
• N-[4-(Acetyl-isopropyl-amino)-cyclohexyl]-2-amino-acetamide

• Inchi： 1S/C13H25N3O2/c1-9(2)16(10(3)17)12-6-4-11(5-7-12)15-13(18)8-14/h9,11-12H,4-8,14H2,1-3H3,(H,15,18)
• InChI Key： FUOVQPPWKAUPFM-UHFFFAOYSA-N
• SMILES： O=C(C)N(C(C)C)C1CCC(CC1)NC(CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Topological Polar Surface Area: 75.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[4-(Acetyl-isopropyl-amino)-cyclohexyl]-2-amino-acetamide

Research Brief on N-[4-(Acetyl-isopropyl-amino)-cyclohexyl]-2-amino-acetamide (CAS: 1353945-77-3)

N-[4-(Acetyl-isopropyl-amino)-cyclohexyl]-2-amino-acetamide (CAS: 1353945-77-3) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance. The compound's unique structural features, including the acetyl-isopropyl-amino and amino-acetamide moieties, make it a promising candidate for further investigation in drug discovery and development.

Recent studies have explored the synthesis and optimization of N-[4-(Acetyl-isopropyl-amino)-cyclohexyl]-2-amino-acetamide, with particular emphasis on improving its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound and confirm its structural integrity. These efforts have laid the groundwork for subsequent biological evaluations, which are critical for understanding the compound's mechanism of action and therapeutic potential.

In vitro studies have demonstrated that N-[4-(Acetyl-isopropyl-amino)-cyclohexyl]-2-amino-acetamide exhibits significant activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Preliminary data indicate that the compound may interfere with key cellular pathways involved in proliferation and apoptosis. However, further mechanistic studies are required to elucidate the precise molecular targets and signaling cascades affected by this compound. Additionally, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), are currently under investigation to assess its suitability for in vivo applications.

Beyond its anticancer potential, N-[4-(Acetyl-isopropyl-amino)-cyclohexyl]-2-amino-acetamide has also shown promise in other therapeutic areas. For instance, recent research has explored its role as a modulator of neurotransmitter systems, raising the possibility of its use in neurological disorders. The compound's ability to cross the blood-brain barrier (BBB) is a particularly encouraging finding, as it suggests potential applicability in treating conditions such as Alzheimer's disease and Parkinson's disease. However, these preliminary observations require validation through more extensive preclinical and clinical studies.

Despite the promising findings, several challenges remain in the development of N-[4-(Acetyl-isopropyl-amino)-cyclohexyl]-2-amino-acetamide as a therapeutic agent. Issues such as solubility, stability, and potential off-target effects need to be addressed to ensure its safety and efficacy. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and advance the compound through the drug development pipeline. Future research should also focus on identifying analogs and derivatives of N-[4-(Acetyl-isopropyl-amino)-cyclohexyl]-2-amino-acetamide to optimize its pharmacological profile.

In conclusion, N-[4-(Acetyl-isopropyl-amino)-cyclohexyl]-2-amino-acetamide (CAS: 1353945-77-3) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and preliminary biological activity make it a valuable subject for further research in chemical biology and medicinal chemistry. Continued investigation into its mechanism of action, pharmacokinetics, and therapeutic applications will be crucial for translating these findings into clinical benefits. This research brief underscores the importance of interdisciplinary collaboration and innovation in advancing the development of novel therapeutic agents.